Cas no 2229293-28-9 (1-2-(1H-imidazol-5-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1H-imidazol-5-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229293-28-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6304397
• PubChem ID: 165673159
• Update Time: 2025-06-03

1-2-(1H-imidazol-5-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-imidazol-5-yl)propan-2-ylcyclopropan-1-amine
• EN300-1816578
• 2229293-28-9
• 1-[2-(1H-imidazol-5-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C9H15N3/c1-8(2,9(10)3-4-9)7-5-11-6-12-7/h5-6H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： XMMJTZRNYBTFOC-UHFFFAOYSA-N
• SMILES： NC1(C(C2=CN=CN2)(C)C)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-2-(1H-imidazol-5-yl)propan-2-ylcyclopropan-1-amine

Compound CAS No. 2229293-28-9: 1-(2-(1H-imidazol-5-yl)propan-2-yl)cyclopropan-1-amine

The compound with CAS No. 2229293-28-9, known as 1-(2-(1H-imidazol-5-yl)propan-2-yl)cyclopropan-1-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a cyclopropane moiety, making it a valuable tool in drug discovery and chemical synthesis.

The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a common feature in many bioactive compounds. In this compound, the imidazole group is attached to a propanol side chain, which further connects to a cyclopropane ring. The cyclopropane group, known for its strained ring structure, contributes to the molecule's stability and reactivity. This combination of structural elements makes the compound highly versatile and suitable for various applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have explored its use in constructing bioactive agents targeting specific cellular pathways. The molecule's ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis.

In terms of physical properties, the compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been thoroughly investigated, making it a reliable component in synthetic protocols.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Recent research has demonstrated that derivatives of this molecule can inhibit key enzymes involved in tumor growth and metastasis. For example, studies have shown that certain analogs can selectively target oncogenic kinases, offering a new avenue for cancer therapy.

Moreover, the compound has shown promise in the development of anti-inflammatory agents. Its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as arthritis and neuroinflammation. Preclinical studies have indicated that the molecule exhibits potent anti-inflammatory activity without significant toxicity, suggesting its potential for clinical translation.

The synthesis of this compound involves a multi-step process that begins with the preparation of the imidazole derivative followed by coupling with the cyclopropane moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for large-scale production.

In conclusion, CAS No. 2229293-28-9, or 1-(2-(1H-imidazol-5-yl)propan-2-yl)cyclopropan-1-amine, represents a significant advancement in organic chemistry. Its unique structure, combined with its versatile reactivity and promising biological activity, positions it as a key player in drug discovery and chemical synthesis.